Cas no 1448259-30-0 (7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1448259-30-0
• MF: C₈H₇ClN₂
• MW: 166.61
• CID: 5096035
• PubChem ID: 126970279
• Update Time: 2026-03-02

7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine
• SB13260
• 7-Chloro-3-methyl-4-azaindole
• 1448259-30-0
• SY322000
• MFCD27987291
• PS-16714
• E88264

• Inchi： 1S/C8H7ClN2/c1-5-4-11-8-6(9)2-3-10-7(5)8/h2-4,11H,1H3
• InChI Key： XQXKZKIXFDFTFX-UHFFFAOYSA-N
• SMILES： C12C(C)=CNC1=C(Cl)C=CN=2

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine

7-Chloro-3-Methyl-1H-Pyrrolo[3,2-b]Pyridine: A Comprehensive Overview

The compound CAS No. 1448259-30-0, also known as 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine, is a fascinating heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and diverse biological activities. The molecule consists of a pyrrole ring fused to a pyridine ring, with a chlorine atom at the 7-position and a methyl group at the 3-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological functions.

Recent studies have highlighted the potential of 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine as a promising candidate in drug discovery. Its structure provides an excellent scaffold for further functionalization, enabling researchers to explore its applications in various therapeutic areas. For instance, the compound has shown potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as hypertension, inflammation, and neurological disorders.

The synthesis of CAS No. 1448259-30-0 involves a series of well-established organic reactions, including Friedel-Crafts alkylation and cyclization processes. These methods allow for precise control over the substitution pattern of the molecule, ensuring high purity and consistency in its production. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow chemistry, which offer advantages in terms of reaction efficiency and scalability.

In terms of pharmacokinetics, 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine exhibits favorable absorption profiles in preclinical models. Its lipophilic nature enhances its ability to cross biological membranes, making it an attractive candidate for oral drug delivery systems. Additionally, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile at therapeutic doses, further supporting its potential as a drug candidate.

The structural versatility of CAS No. 1448259-30-0 has led to its exploration in various applications beyond pharmacology. For example, researchers have investigated its use as a building block in materials science, particularly in the development of advanced materials for optoelectronic devices. The compound's aromaticity and conjugated system make it an ideal candidate for applications requiring high stability and electronic conductivity.

In conclusion, 7-chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine, with its unique chemical structure and diverse functional groups, represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.